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Compound of Interest

Compound Name: Undecane-d24

Cat. No.: B574772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Undecane-d24, a

deuterated analog of undecane. The information presented is crucial for ensuring safe

laboratory practices and minimizing risks associated with the use of this compound. Given that

detailed safety data for the deuterated form is limited, information for its non-deuterated

counterpart, n-Undecane, is included as a close and relevant proxy.

Hazard Identification and Classification
Undecane-d24 is classified as a hazardous substance. The primary hazards are its

flammability and the risk of aspiration if swallowed.[1]

GHS Classification:

Flammable Liquids: Category 3[1]

Aspiration Hazard: Category 1[1]

Signal Word: Danger[1][2]

Hazard Statements:

H226: Flammable liquid and vapor.[1][2][3][4]
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H304: May be fatal if swallowed and enters airways.[1][3][4][5][6]

Precautionary Statements:

Prevention: P210, P233, P240, P241, P242, P243, P280.[1]

Response: P301+P310, P303+P361+P353, P331, P370+P378.[1]

Storage: P403+P235, P405.[1]

Disposal: P501.[1][5]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Undecane-d24
and its non-deuterated form.

Property Undecane-d24 n-Undecane

Molecular Formula C₁₁D₂₄ C₁₁H₂₄

Molecular Weight 180.46 g/mol [1][2] 156.31 g/mol [7]

CAS Number 164858-54-2[1][2] 1120-21-4[3][6][7][8]

Appearance Colorless liquid[7] Colorless liquid[6][7]

Odor Faint, gasoline-like[6][7][9] Faint, gasoline-like[6][7][9]

Boiling Point Not available 196 °C (385 °F; 469 K)[6][9]

Melting Point Not available -26 °C (-15 °F; 247 K)[6][9][10]

Flash Point 60 °C (140 °F) - closed cup[2] 65 °C (149 °F)[11]

Density Not available 0.740 g/mL at 20 °C[9]

Vapor Pressure Not available 55 Pa at 25 °C[6][9]

Solubility in Water Insoluble[7] 0.014 mg/L at 25 °C[7]

Toxicological Information
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Toxicological data for Undecane-d24 is not readily available. The following data for n-

undecane provides a relevant assessment of its potential health effects.

Endpoint Result Species Method

Acute Oral Toxicity

(LD50)
> 5,000 mg/kg[11] Rat[11]

OECD Test Guideline

401[11]

Skin

Corrosion/Irritation

No skin irritation.

Repeated or

prolonged contact

may cause dryness or

cracking.[11]

Not specified
Information based on

similar substances[11]

Serious Eye

Damage/Irritation
No eye irritation[11] Not specified

Information based on

similar substances[11]

Respiratory or Skin

Sensitization

Did not cause

sensitization on

laboratory animals[10]

[11]

Not specified
Information based on

similar substances[11]

Aspiration Hazard

Category 1. Aspiration

may cause pulmonary

edema and

pneumonitis.

Human Not applicable

Note on Experimental Protocols: The toxicological data presented is based on standardized

testing guidelines, such as those provided by the Organisation for Economic Co-operation and

Development (OECD). Detailed experimental protocols for these studies are extensive and not

typically provided in safety data sheets. For specific methodologies, researchers should refer

directly to the cited guidelines (e.g., OECD Test Guideline 401 for acute oral toxicity).

Handling and Storage
Proper handling and storage are essential to ensure safety.

Handling:
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Avoid contact with skin and eyes.[7][10]

Avoid inhalation of vapor or mist.[7][10]

Ensure good ventilation/exhaustion at the workplace.[5]

Keep away from heat, sparks, open flames, and other ignition sources.[3][4][8][11]

Take precautionary measures against static discharge.[8]

Use only non-sparking tools.[4]

Handle and open containers with care.[8]

Wash hands thoroughly after handling.[4][8][11]

Storage:

Store in a cool, dry, and well-ventilated place.[8][12]

Keep the container tightly closed.

Store locked up.[5][12]

Store away from oxidizing agents and other incompatible materials.[8][11]

First-Aid Measures
The following flowchart outlines the appropriate first-aid response in case of exposure.
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Exposure to Undecane-d24

Inhalation

Route

Skin Contact

Route

Eye Contact

Route

Ingestion

Route

Move to fresh air.
Consult a physician if symptoms persist.

Take off immediately all contaminated clothing.
Rinse skin with water/shower.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing.

Do NOT induce vomiting.
Immediately call a POISON CENTER or doctor.

Click to download full resolution via product page

Caption: First-aid procedures for Undecane-d24 exposure.

Fire-Fighting Measures
Suitable Extinguishing Media:

Water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant foam.[3][4]

Unsuitable Extinguishing Media:

High volume water jet.[11]

Specific Hazards:

Flammable liquid and vapor.[1][3][4][8]

Vapors are heavier than air and may travel along the ground to an ignition source.[4]

Containers may explode when heated.[3]
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Hazardous combustion products include carbon monoxide and carbon dioxide.[4][8][11]

Protective Equipment for Firefighters:

Wear self-contained breathing apparatus (SCBA) and full protective gear.[3][10][11]

Accidental Release Measures
The following workflow illustrates the steps to be taken in the event of a spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.chemos.de/import/data/msds/GB_en/1120-21-4-A0000627-GB-en.pdf
https://www.cosmobiousa.com/content/document/larodan/lrd-05-1100_undecane_msds.pdf
https://www.cpchem.com/sites/default/files/2022-07/01770013.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10368573&countryCode=GB&language=en
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Undecane.htm
https://www.cpchem.com/sites/default/files/2022-07/01770013.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b574772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Ensure adequate ventilation.
Remove all sources of ignition.

Wear appropriate personal protective equipment (PPE).

Prevent further leakage or spillage.
Do not let product enter drains.

Absorb with inert material (e.g., sand, diatomite, universal binders).

Collect and place in a suitable, closed container for disposal.

Clean the affected area.

Dispose of contaminated material as hazardous waste according to local regulations.

Click to download full resolution via product page

Caption: Workflow for handling spills of Undecane-d24.

Exposure Controls and Personal Protection
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A systematic approach to selecting Personal Protective Equipment (PPE) is crucial.

Risk Assessment

Engineering and Administrative Controls

Personal Protective Equipment (PPE)

Assess Task and Potential for Exposure

Use in a well-ventilated area or fume hood.

Eye Protection:
Safety glasses with side-shields or goggles.

Hand Protection:
Wear appropriate chemical-resistant gloves.

Body Protection:
Wear a lab coat.

Flame-retardant antistatic protective clothing may be required.

Respiratory Protection:
Generally not required with adequate ventilation.

If vapors are inhaled, use a respirator with an appropriate filter.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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